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Compound of Interest

Compound Name:
Methyl 2,6-diaminopyridine-4-

carboxylate

Cat. No.: B358415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2,6-diaminopyridine-4-
carboxylate, a pyridine derivative of interest in chemical synthesis and potential

pharmaceutical applications. Due to the limited availability of published data for this specific

compound, this guide also includes information on closely related analogues to provide a

broader context for its potential properties and applications.

Chemical Identity and Properties
Methyl 2,6-diaminopyridine-4-carboxylate is a heterocyclic compound featuring a pyridine

ring substituted with two amino groups and a methyl carboxylate group.

Identifier Value Source

CAS Number 98547-97-8 [1]

Molecular Formula C₇H₉N₃O₂

Molecular Weight 167.17 g/mol

IUPAC Name
methyl 2,6-diaminopyridine-4-

carboxylate
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Note: Physical properties such as melting point, boiling point, and solubility for this specific

compound are not readily available in published literature. Data for the related compound, 2,6-

diaminopyridine, includes a melting point of 117-122 °C.

Synthesis and Spectroscopic Data
While a specific, detailed experimental protocol for the synthesis of Methyl 2,6-
diaminopyridine-4-carboxylate is not extensively documented in peer-reviewed literature, a

plausible synthetic route can be extrapolated from general methodologies for the synthesis of

similar aminopyridine derivatives. A potential synthetic workflow is outlined below.

A common approach to synthesizing substituted pyridines involves the modification of a pre-

existing pyridine ring. One possible route could start from a di-substituted pyridine, such as a

di-halogenated pyridine carboxylate, followed by nucleophilic substitution with an amino

source.

Postulated Synthetic Pathway for Methyl 2,6-diaminopyridine-4-carboxylate

Starting Material
(e.g., Dichloro- or Dinitro-
Pyridine-4-carboxylate)

Intermediate

Amination Reaction
(e.g., with Ammonia or an Amino source)

Final Product
Methyl 2,6-diaminopyridine-4-carboxylate

Further Functional
Group Manipulation (if necessary)

Click to download full resolution via product page

Caption: Postulated synthetic workflow for Methyl 2,6-diaminopyridine-4-carboxylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b358415?utm_src=pdf-body
https://www.benchchem.com/product/b358415?utm_src=pdf-body
https://www.benchchem.com/product/b358415?utm_src=pdf-body-img
https://www.benchchem.com/product/b358415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic data for the target compound is not readily available. However, data from related

aminopyridine and pyridine carboxylate derivatives can provide an indication of the expected

spectral characteristics. For instance, studies on derivatives of methyl-2-aminopyridine-4-

carboxylate have reported characterization using FT-IR and ¹H NMR.[2][3]

Spectroscopic Data Type
Expected Characteristics for Methyl 2,6-

diaminopyridine-4-carboxylate

¹H NMR

Signals corresponding to the aromatic protons

on the pyridine ring, a singlet for the methyl

ester protons, and broad signals for the amino

group protons.

¹³C NMR

Resonances for the carbon atoms of the

pyridine ring, the carbonyl carbon of the ester,

and the methyl carbon of the ester.

FT-IR

Characteristic absorption bands for N-H

stretching of the amino groups, C=O stretching

of the ester, and C-N and C=C stretching of the

aromatic ring.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.

Potential Biological Activity
Direct studies on the biological activity of Methyl 2,6-diaminopyridine-4-carboxylate are

limited. However, the broader class of diaminopyridines and related aminopyridine derivatives

has been investigated for various biological activities.

Derivatives of the closely related methyl-2-aminopyridine-4-carboxylate have been synthesized

and evaluated for their in vitro antimicrobial and antifungal activities.[2][3] Some of these

derivatives showed promising activity against various bacterial and fungal strains.[2]

Furthermore, the 2,6-diaminopyridine scaffold is a component of some biologically active

molecules and has been used in the development of compounds targeting neurological

disorders.
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Given the antimicrobial activity of related compounds, a hypothetical mechanism of action

could involve interference with essential microbial pathways.

Hypothetical Microbial Interaction Pathway

Methyl 2,6-diaminopyridine-4-carboxylate
Derivative

Microbial Cell

Cellular Uptake

Essential Enzyme or
Cellular Process

Interaction with Target

Inhibition of Growth
or Cell Death

Disruption of Function

Click to download full resolution via product page

Caption: Hypothetical interaction pathway with a microbial target.

Experimental Protocols for Related Compounds
Detailed experimental protocols for the specific title compound are not available. However, the

following is a general procedure for the synthesis of Schiff base derivatives of methyl-2-

aminopyridine-4-carboxylate, which provides insight into the reactivity of the amino group on

the pyridine ring.

Synthesis of Methyl-2-(arylideneamino)pyridine-4-carboxylate Derivatives (General Procedure)

A solution of methyl-2-aminopyridine-4-carboxylate (1 mmol) in a suitable solvent (e.g.,

ethanol) is prepared.
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To this solution, an appropriate aromatic aldehyde (1 mmol) is added.

A catalytic amount of an acid (e.g., glacial acetic acid) is added to the mixture.

The reaction mixture is refluxed for a specified period (e.g., 4-6 hours).

The progress of the reaction is monitored by thin-layer chromatography.

Upon completion, the reaction mixture is cooled, and the precipitated solid is collected by

filtration.

The crude product is purified by recrystallization from a suitable solvent.

This protocol is adapted from the synthesis of related compounds and should be considered as

a representative example.

Conclusion
Methyl 2,6-diaminopyridine-4-carboxylate is a chemical entity with potential for further

investigation, particularly in the synthesis of novel compounds with potential biological

activities. While there is a lack of extensive published data on this specific molecule, the

information available for structurally related compounds suggests that it could serve as a

valuable building block in medicinal chemistry and materials science. Further research is

warranted to fully elucidate its chemical properties, synthetic accessibility, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2,6-
diaminopyridine-4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b358415#cas-number-for-methyl-2-6-diaminopyridine-
4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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